Cas no 213406-13-4 (2-(3-Methylphenyl)butanoic acid)

• Product Name: 2-(3-Methylphenyl)butanoic acid
• CAS No: 213406-13-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5703528
• PubChem ID: 21611215
• Update Time: 2025-06-26

2-(3-Methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 213406-13-4
• 2-(3-methylphenyl)butanoic acid
• SCHEMBL1801772
• 2-(3-methylphenyl)butanoicacid
• EN300-1138645
• AKOS011681041
• Benzeneacetic acid, α-ethyl-3-methyl-
• 2-(3-Methylphenyl)butanoic acid

• Inchi： 1S/C11H14O2/c1-3-10(11(12)13)9-6-4-5-8(2)7-9/h4-7,10H,3H2,1-2H3,(H,12,13)
• InChI Key： ATNUAHKUMWVKCY-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=C(C)C=1)CC)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 290.7±9.0 °C(Predicted)
• pka: 4.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(3-Methylphenyl)butanoic acid

Research Brief on 2-(3-Methylphenyl)butanoic acid (CAS: 213406-13-4): Recent Advances and Applications

2-(3-Methylphenyl)butanoic acid (CAS: 213406-13-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a building block for drug development, particularly due to its structural properties that allow for versatile modifications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 2-(3-Methylphenyl)butanoic acid, emphasizing its role as an intermediate in the production of non-steroidal anti-inflammatory drugs (NSAIDs). The study demonstrated that optimized catalytic conditions could enhance yield and purity, making it a viable candidate for large-scale pharmaceutical production. Furthermore, the compound's chiral properties were explored, suggesting potential for enantioselective synthesis in drug design.

In another breakthrough, researchers at the University of Cambridge (2024) examined the anti-inflammatory and analgesic effects of 2-(3-Methylphenyl)butanoic acid derivatives. Their in vitro and in vivo studies revealed that certain derivatives exhibited comparable efficacy to traditional NSAIDs like ibuprofen, with reduced gastrointestinal side effects. This finding opens new avenues for developing safer anti-inflammatory agents.

Additionally, a collaborative study between MIT and Pfizer (2024) explored the compound's potential in targeting metabolic disorders. By modifying the phenyl and butanoic acid moieties, researchers developed analogs that showed promising activity as peroxisome proliferator-activated receptor (PPAR) agonists. These analogs demonstrated significant hypoglycemic effects in diabetic mouse models, suggesting potential applications in type 2 diabetes treatment.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-(3-Methylphenyl)butanoic acid derivatives. A review in Bioorganic & Medicinal Chemistry Letters (2023) highlighted the need for further studies on bioavailability and metabolic stability. Nevertheless, the compound's versatility and demonstrated biological activities position it as a valuable scaffold for future drug discovery efforts.

In conclusion, 2-(3-Methylphenyl)butanoic acid (CAS: 213406-13-4) continues to attract attention in pharmaceutical research due to its multifunctional properties. Recent studies underscore its potential in anti-inflammatory, analgesic, and metabolic therapies, paving the way for innovative drug development. Future research should focus on addressing pharmacokinetic limitations and expanding its therapeutic applications.